
butyrylthiocholine CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyrylthiocholine

Cat. No.: B1199683 Get Quote

An In-depth Technical Guide to
Butyrylthiocholine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyrylthiocholine, a key reagent

in cholinesterase research. It covers its chemical properties, applications in experimental

protocols, and the underlying biochemical pathways, presented in a format tailored for scientific

and research audiences.

Core Chemical and Physical Properties
Butyrylthiocholine is a synthetic substrate primarily used for the enzymatic assay of

butyrylcholinesterase (BChE). It is a quaternary ammonium ion and is structurally analogous to

the natural BChE substrate, butyrylcholine.[1] For laboratory use, it is typically available as an

iodide or chloride salt.

The key quantitative data for butyrylthiocholine and its common salt forms are summarized

below for easy reference and comparison.
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Identifier
Butyrylthiocholine

(Cation)

Butyrylthiocholine

Iodide

Butyrylthiocholine

Chloride

Molecular Formula C₉H₂₀NOS⁺[1] C₉H₂₀INOS[2][3] C₉H₂₀ClNOS[4]

Molecular Weight 190.33 g/mol [1] 317.23 g/mol [2][3] 225.78 g/mol [4][5]

CAS Number 4555-00-4[1] 1866-16-6[2][3] 22026-63-7[4][6]

Appearance -
White crystals or

crystalline powder

Liquid (as per one

source)[5] or solid

Storage Temperature - -20°C[7] 2-8°C[5]

Biochemical Pathway and Mechanism of Action
Butyrylthiocholine's primary application is as a chromogenic substrate for determining

butyrylcholinesterase activity.[3][7] The enzymatic reaction is a hydrolysis event that occurs

within the active site of the BChE enzyme. The catalytic triad (Serine-Histidine-Glutamate) in

the enzyme's active site is crucial for this process.

The hydrolysis of butyrylthiocholine by BChE proceeds in two main stages: acylation and

deacylation.[8] In the acylation phase, the serine residue in the active site attacks the carbonyl

group of butyrylthiocholine, leading to the formation of a butyrylated enzyme intermediate

and the release of thiocholine. In the subsequent deacylation step, a water molecule

hydrolyzes the butyrylated enzyme, regenerating the active enzyme and releasing butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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